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Compound of Interest

Compound Name: 2,5,8,11-Tetraoxatetradec-13-ene

Cat. No.: B010315

Essential Safety and Handling Guide for 2,5,8,11-
Tetraoxatetradec-13-ene

For Immediate Use by Laboratory Professionals

This guide provides critical safety protocols, personal protective equipment (PPE)
recommendations, and detailed operational and disposal procedures for the handling of
2,5,8,11-Tetraoxatetradec-13-ene. Adherence to these guidelines is essential for ensuring the
safety of all laboratory personnel.

Hazard Summary and Key Data

2,5,8,11-Tetraoxatetradec-13-ene is a combustible liquid that can cause skin, eye, and
respiratory irritation, and is harmful if swallowed. As an ether, it is also a potential peroxide-
former, which can lead to the formation of explosive peroxides over time, especially when
exposed to air and light.
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Property Value Hazard Classification
CAS Number 19685-21-3 H227: Combustible liquid
Molecular Formula C10H2004 H302: Harmful if swallowed

Colorless to Almost colorless o
Appearance o H315: Causes skin irritation

clear liquid

) H319: Causes serious eye
Purity >97.0% (GC) o
irritation
i H335: May cause respiratory

Synonyms Allyloxymethoxytriglycol

irritation

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 2,5,8,11-Tetraoxatetradec-13-
ene. The following table summarizes the required PPE based on the potential route of
exposure.
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Exposure Route

Required PPE

Rationale & Specifications

Dermal (Skin) Contact

Chemical-Resistant Gloves

Nitrile gloves are not
recommended for extended
contact with ethers. Use butyl
rubber or neoprene gloves. For
incidental contact, double-
gloving with nitrile gloves may
be acceptable, but gloves must
be changed immediately upon

contamination.[1][2]

Chemical-Resistant Lab Coat

A fully buttoned, long-sleeved

lab coat is required.

Full Coverage

Wear long pants and closed-
toe shoes to ensure no skin is

exposed.

Ocular (Eye) Contact

Chemical Splash Goggles

ANSI Z87.1-compliant
chemical splash goggles are
mandatory to protect against

splashes and vapors.

Full-Facepiece Respirator

A full-facepiece respirator is
required when there is a
significant risk of splashes or if

eye irritation is a concern.[3][4]

Inhalation

Air-Purifying Respirator (APR)

When handling outside of a
certified chemical fume hood
or when vapors may be
present, a NIOSH-approved
air-purifying respirator with
organic vapor (OV) cartridges
is required.[5][6][7][8]

Operational Plan: Step-by-Step Handling Protocol
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All handling of 2,5,8,11-Tetraoxatetradec-13-ene must be conducted within a certified
chemical fume hood to minimize inhalation risk.

Preparation:

» Verify Fume Hood Functionality: Ensure the chemical fume hood is certified and functioning
correctly.

o Prepare Work Surface: Cover the work surface within the fume hood with disposable
absorbent liners.

o Assemble Equipment: Gather all necessary equipment (e.g., glassware, stir bars, syringes)
and place them inside the fume hood before starting.

« Don PPE: Put on all required personal protective equipment as specified in the table above.
Handling the Chemical:

o Labeling: Upon receipt, label the container with the date it was received and the date it was
opened. This is crucial for tracking potential peroxide formation.[5][9][10]

 Inert Atmosphere: For long-term storage and to minimize peroxide formation, store the
chemical under an inert atmosphere (e.g., nitrogen or argon).[5]

o Dispensing:
o When transferring the liquid, do so carefully to avoid splashing.
o Use appropriate tools such as a calibrated pipette or a syringe.
o Keep the container tightly sealed when not in use.

e Reactions:

o If heating the chemical, use a well-controlled heating mantle and monitor the temperature
closely.

o Be aware of potential incompatibilities with strong oxidizing agents.
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Figure 1. A simplified workflow for the safe handling of 2,5,8,11-Tetraoxatetradec-13-ene.

Disposal Plan: Step-by-Step Waste Management

As a potential peroxide-former, 2,5,8,11-Tetraoxatetradec-13-ene requires a stringent disposal

protocol.
Peroxide Testing:
» Frequency: Test for peroxides every 6 months after opening the container.[7]
e Procedure: Use peroxide test strips to check the concentration of peroxides.
e Action Levels:

o < 30 ppm: The chemical can be used.

o > 30 ppm: Do not use the chemical. Contact your institution's Environmental Health and
Safety (EH&S) office for guidance on disposal.[9]

o Crystals Observed: If crystals are observed in the liquid or around the cap, do not handle
the container. This may indicate the presence of highly explosive peroxides. Immediately
contact EH&S.[5][6]

Waste Collection and Disposal:

o Waste Container: Collect all waste containing 2,5,8,11-Tetraoxatetradec-13-ene in a
dedicated, clearly labeled hazardous waste container.[10]
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Segregation: Do not mix this waste with other waste streams unless compatibility is
confirmed. Specifically, keep it separate from strong oxidizing agents.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name.

Disposal Request: When the waste container is full, submit a hazardous waste pickup
request to your institution's EH&S office. Do not dispose of this chemical down the drain.[10]
[11]

Empty Containers: Empty containers that held 2,5,8,11-Tetraoxatetradec-13-ene must be
triple-rinsed with a suitable solvent (e.g., ethanol), and the rinsate collected as hazardous

Chemical for Disposal

waste.[9]

Test for Peroxides

Collect in Labeled Contact EH&S Immediately
Hazardous Waste Container Do Not Handle

Gequest EH&S Pickua

Click to download full resolution via product page

Figure 2. Decision-making process for the disposal of 2,5,8,11-Tetraoxatetradec-13-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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